![molecular formula C2HClF4 B1584695 1-Chloro-1,1,2,2-tetrafluoroethane CAS No. 354-25-6](/img/structure/B1584695.png)
1-Chloro-1,1,2,2-tetrafluoroethane
Overview
Description
1-Chloro-1,2,2,2-tetrafluoroethane, also known as HCFC-124, is a hydrochlorofluorocarbon used as a component in refrigerants offered as replacements for chlorofluorocarbons . It is also used in gaseous fire suppression systems as a replacement for bromochlorocarbons .
Molecular Structure Analysis
The molecular formula of 1-Chloro-1,1,2,2-tetrafluoroethane is C2HClF4 . Its average mass is 136.476 Da and its monoisotopic mass is 135.970291 Da .Chemical Reactions Analysis
This compound is chemically inert in many situations, but can react violently with strong reducing agents such as the very active metals and the active metals . They suffer oxidation with strong oxidizing agents and under extremes of temperature .Physical And Chemical Properties Analysis
This compound is a colorless, odorless, nonflammable gas . It has a density of 1.4±0.1 g/cm3, a boiling point of -8.1±8.0 °C at 760 mmHg, and a vapor pressure of 2376.8±0.0 mmHg at 25°C .Scientific Research Applications
Kinetics of Halogenation Reactions
The kinetics of the fluorination and chlorination of 1-chloro-1,1,2,2-tetrafluoroethane (HCFC-124) have been examined, revealing insights into the mechanisms of these reactions. Studies have shown that these halogenations follow a Langmuir-Hinshelwood mechanism, where both HF/HCl and HCFC-124 are adsorbed on the catalyst's active sites during the rate-determining step (Coulson, 1993).
Atmospheric Chemistry and Environmental Impact
1,1,1,2-Tetrafluoroethane (F-134a), a substitution for F-12 in air conditioning, was evaluated for its atmospheric fate. Substituting F-134a for F-12 eliminates chlorine-related stratospheric ozone depletion and introduces less hydrogen fluoride into the stratosphere (Anderson, 1981).
Preparation Techniques
The vapor-phase catalytic fluorination of 1,1,1-trifluoro-2-chloroethane (HCFC-133a) to produce 1,1,1,2-tetrafluoroethane has been described, exploring the effects of reaction temperature, substrate ratios, and contact time on conversion and selectivity (Quan, 1996).
Application in Synthesis of Fluorine-Containing Compounds
2-Chloro-1,1,1,2-tetrafluoroethane 1 (HCFC-124) has been used for the stereodivergent construction of tetrafluorinated enamides, demonstrating its utility in organic synthesis (Ota et al., 2012).
Catalysis and Isomerization Studies
Kinetic and mechanistic studies of the isomerization reactions of 1,1,2,2-tetrafluoroethane to 1,1,1,2-tetrafluoroethane on conditioned chromia have been conducted, providing insights into the reaction pathways and the influence of adsorption equilibria on these reactions (Kemnitz & Niedersen, 1995).
Electroreduction Processes
The dechlorination of 2-chloro-1,1,1,2,-tetrafluoroethane (HCFC-124) via electrochemical methods on a solid polymer electrolyte composite electrode has been explored, yielding 1,1,1,2-tetrafluoroethane (HFC-134a) as the product (Inaba et al., 1995).
Molecular Structure Analysis
Gas-phase electron diffraction studies have been used to determine the molecular structure of 1,1,1,2-tetrafluoroethane, providing detailed geometric parameters and insights into the bond lengths and angles within the molecule (Al-Ajdah et al., 1980).
Solvency Properties and Applications
1,1,1,2-Tetrafluoroethane (R-134a) has been explored as a solvent in industrial and research activities, particularly in the extraction of natural products. Its solvency properties and convenient physical properties make it a viable alternative to conventional organic solvents (Corr, 2002).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1-Chloro-1,1,2,2-tetrafluoroethane, also known as HCFC-124, is primarily targeted at air conditioning systems, refrigerators, and gaseous fire suppression systems . It is used as a refrigerant and a fire extinguishing agent . The compound interacts with these systems to provide cooling or to suppress fires .
Mode of Action
The mode of action of this compound involves its physical properties. As a refrigerant, it absorbs heat from the environment, causing a cooling effect .
Biochemical Pathways
Its primary function is in physical processes such as heat transfer and fire suppression .
Pharmacokinetics
It is a gas at room temperature and can be easily distributed in an environment when released . It is chemically inert in many situations, but can react violently with strong reducing agents such as very active metals .
Result of Action
The primary result of the action of this compound is the cooling of environments in which it is used as a refrigerant, and the suppression of fires in systems where it is used as a fire extinguishing agent .
Action Environment
The action of this compound can be influenced by environmental factors. For example, its effectiveness as a refrigerant can be affected by the ambient temperature and pressure . Its stability and efficacy can also be influenced by the presence of other chemicals, particularly strong reducing agents .
properties
IUPAC Name |
1-chloro-1,1,2,2-tetrafluoroethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2HClF4/c3-2(6,7)1(4)5/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZFYIGAYWLRCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)Cl)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HClF4 | |
Record name | 1-CHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID1042023 | |
Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
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Molecular Weight |
136.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-chloro-1,1,2,2-tetrafluoroethane is a colorless odorless nonflammable gas., Liquid, Colorless, odorless gas; [HSDB] | |
Record name | 1-CHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Ethane, 1-chloro-1,1,2,2-tetrafluoro- | |
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Record name | 1,1,2,2-Tetrafluoro-1-chloroethane | |
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Boiling Point |
-11.7 °C | |
Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
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Density |
1.379 g/mL at 20 °C (liquid) | |
Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
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Impurities |
Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/ | |
Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
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Color/Form |
Colorless gas | |
CAS RN |
354-25-6 | |
Record name | 1-CHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
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Record name | HCFC-124a | |
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Record name | Ethane, 1-chloro-1,1,2,2-tetrafluoro- | |
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Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
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Record name | 1-chloro-1,1,2,2-tetrafluoroethane | |
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Record name | 1-CHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
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Melting Point |
-117 °C | |
Record name | 1-Chloro-1,1,2,2-tetrafluoroethane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6872 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main application of 1-chloro-1,1,2,2-tetrafluoroethane according to the provided research?
A: The research primarily highlights this compound as a valuable intermediate in the production of tetrafluoroethylene []. This is significant because tetrafluoroethylene is difficult to store and transport directly []. Therefore, this compound serves as a more manageable precursor, facilitating the development and utilization of tetrafluoroethylene and its downstream products [].
Q2: What is the significance of the catalyst used in the synthesis of this compound?
A: The research describes a novel method for synthesizing this compound using a binary system catalyst composed of an organic amine compound and hydrogen chloride []. This catalyst is noteworthy for its contribution to the reaction's high yield and selectivity []. Additionally, the readily available nature of the catalyst components and the simplicity of the process make this method suitable for industrial application and continuous production [].
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